Cas no 29488-42-4 (3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid)

• Product Name: 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid
• CAS No: 29488-42-4
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 5155701
• PubChem ID: 6235492
• Update Time: 2025-10-31

3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid

• Inchi： 1S/C13H10O2S/c14-13(15)9-7-11-6-8-12(16-11)10-4-2-1-3-5-10/h1-9H,(H,14,15)
• InChI Key： UMDVSCUPOVDRQE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1SC(C2=CC=CC=C2)=CC=1

Additional information on 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid

3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid (CAS No. 29488-42-4): An Overview of Its Properties, Applications, and Recent Research

3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid, also known by its CAS number 29488-42-4, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a phenyl group and an unsaturated carboxylic acid moiety. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid is C₁₃H₁₀O₂S, and its molecular weight is approximately 230.28 g/mol. The compound exhibits excellent thermal stability and solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in a variety of chemical reactions and formulations.

In the realm of medicinal chemistry, 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The unique electronic properties of 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid also make it an attractive candidate for use in materials science, particularly in the development of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used to create highly efficient organic solar cells due to its strong light absorption and charge transport properties. The ability to fine-tune these properties through chemical modifications further enhances its potential in this field.

In addition to its applications in medicinal chemistry and materials science, 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid has been explored for its use in polymer chemistry. Its reactive carboxylic acid group allows it to participate in various polymerization reactions, making it a useful monomer for the synthesis of functional polymers. These polymers can be tailored for specific applications such as drug delivery systems, coatings, and adhesives.

The synthesis of 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid typically involves a multi-step process that includes the formation of the thiophene ring, the introduction of the phenyl group, and the final addition of the unsaturated carboxylic acid moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, a green synthesis approach using microwave-assisted reactions has been reported to significantly reduce reaction times and improve yields while minimizing waste generation.

The safety profile of 3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid is an important consideration for its practical applications. Extensive toxicological studies have shown that this compound is generally well-tolerated at low concentrations, with no significant adverse effects observed in animal models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 3-(5-Phenylthiophen-2-yl)prop-2-enonic Acid (CAS No. 29488-42-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and polymer chemistry. Its unique structural features and favorable properties make it an exciting subject for ongoing research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, the future prospects for this compound are promising.